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cevipabulin solubility and stability in buffer
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Compound Focus: Cevipabulin

CAS No.: 849550-05-6

Cat. No.: S548461

Solubility Data and Reconstitution Protocols

The table below summarizes the key solubility data and recommended solvent systems for preparing

cevipabulin stock solutions.

Solvent Solubility / Working Preparation Notes & Additional
System Concentration Components

| DMSO | 100 mg/mL (215.14 mM) [1] | » Standard for stock solutions. « Hygroscopic; use newly opened
DMSO to avoid water absorption [1]. | | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | >
1.67 mg/mL (3.59 mM) [1] | * Yields a clear solution.  Suitable for in vivo studies [1]. | | 10% DMSO +
90% (20% SBE-B-CD in Saline) | 1.67 mg/mL (3.59 mM) [1] |  Yields a suspended solution. * Can be
used for oral and intraperitoneal injection [1]. | | 10% DMSO + 90% Corn Oil | > 1.67 mg/mL (3.59 mM)

[1]] « Yields a clear solution. * Carefully consider for continuous dosing over half a month [1]. |

Stability and Handling Guidelines

While specific stability data in buffers is unavailable, the following handling and storage guidelines are

crucial for maintaining compound integrity:
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e Storage Conditions: Store the powder at -20°C. Once dissolved, stock solutions in DMSO should be
stored at -80°C for up to 6 months or -20°C for up to 1 month [1].

¢ Freeze-Thaw Cycles: To prevent product inactivation, it is recommended to aliquot the stock
solution and avoid repeated freeze-thaw cycles [1].

Experimental Workflow for Solution Preparation

The following diagram outlines the recommended steps for preparing and handling cevipabulin solutions for

your experiments.
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Prepare Stock Solution in DMSO
(100 mg/mL, 215.14 mM)

Aliquot & Store Stock
(-80°C for 6 mo / -20°C for 1 mo)

'

[Thaw Aliquot as Needed]

i

(Dilute for Working SolutiorD

;

Select Solvent System for Final Use

Pral/IP Injection Long-Term Dosing

Clear Solution;
10% DMSO, 40% PEG300
5% Tween-80, 45% Saline

Suspension for Injection: Clear Solution in Corn Oil:
10% DMSO, 90% SBE-B-CD in Saline 10% DMSO, 90% Corn Oil

Click to download full resolution via product page
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Troubleshooting Common Issues

¢ If precipitation occurs in a solvent mixture, gentle heating and/or sonication can be used to aid
dissolution [1].

e For in vivo work, it is recommended to prepare the working solution freshly and use it on the same
day to ensure stability and accuracy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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